2-(2-fluorophenoxy)-N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)acetamide

• IUPAC Name: 2-(2-fluorophenoxy)-N-[(1-hydroxy-2,3-dihydroinden-1-yl)methyl]acetamide
• InChI: InChI=1S/C18H18FNO3/c19-15-7-3-4-8-16(15)23-11-17(21)20-12-18(22)10-9-13-5-1-2-6-14(13)18/h1-8,22H,9-12H2,(H,20,21)
• InChI Key: OGMMXKRDPFQXHO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C21)(CNC(=O)COC3=CC=CC=C3F)O
• Molecular Formula: C18H18FNO3
• Molecular Weight: 315.3 g/mol

Description

2-(2-fluorophenoxy)-N-((1-hydroxy-2,3-dihydro-1H-inden-1-yl)methyl)acetamide, also known as Compound A, is a synthetic compound that has been of great interest in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Pharmacodynamic and Pharmacokinetic Properties

Pharmacodynamic Properties : Acetaminophen is widely recognized for its analgesic and antipyretic effects. The mechanism of action is believed to involve inhibition of cyclooxygenase (COX) enzymes, leading to a decrease in the formation of prostaglandins in the brain and peripheral tissues. This action results in reduced pain and fever. Research has also suggested the involvement of cannabinoid receptors and the nitric oxide pathway in the analgesic effects of acetaminophen (Ohashi & Kohno, 2020).

Pharmacokinetic Properties : Acetaminophen is metabolized primarily in the liver through conjugation and oxidation processes. The major metabolites include sulfate and glucuronide conjugates, which are non-toxic and excreted in urine. A minor pathway involves the cytochrome P450 enzyme system, leading to the formation of a potentially toxic metabolite, N-acetyl-p-benzoquinone imine (NAPQI), which is detoxified by glutathione (Cai et al., 2022).

Therapeutic Efficacy in Advanced Prostatic Cancer

Flutamide, a non-steroidal antiandrogen devoid of hormonal agonist activity, shows pharmacological activity substantially due to its metabolite, 2-hydroxyflutamide. In trials, flutamide demonstrated comparable efficacy to other treatments in advanced prostatic cancer and was noted for preserving libido and sexual potency in a significant proportion of patients (Brogden & Clissold, 1989).

Environmental and Toxicological Studies

Acetaminophen's presence in the environment, particularly in water sources, has prompted studies on its environmental fate, toxicity, and removal strategies. Its transformation into various intermediates, depending on environmental conditions, poses a challenge for monitoring and detection, highlighting the need for efficient treatment technologies to mitigate its environmental and toxicological impact (Vo et al., 2019).